Cas no 1018053-34-3 (4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one)

• Product Name: 4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one
• CAS No: 1018053-34-3
• MF: C₂₇H₂₇N₃O₄
• MW: 457.520986795425
• CID: 5381622
• Update Time: 2025-07-17

4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]benzimidazol-2-yl]-1-phenylpyrrolidin-2-one
• 4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one

• Inchi： 1S/C27H27N3O4/c1-33-24-13-7-8-14-25(24)34-18-21(31)17-30-23-12-6-5-11-22(23)28-27(30)19-15-26(32)29(16-19)20-9-3-2-4-10-20/h2-14,19,21,31H,15-18H2,1H3
• InChI Key： WHQDIJZHVJHDHK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CC(C2N(CC(O)COC3=CC=CC=C3OC)C3=CC=CC=C3N=2)CC1=O

Additional information on 4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one

Research Brief on 4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one (CAS: 1018053-34-3)

The compound 4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one (CAS: 1018053-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex benzodiazol and pyrrolidin-2-one scaffold, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and therapeutic efficacy in various disease models.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors. Preliminary findings suggest that it may act as a potent modulator of serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Structural analysis reveals that the 2-methoxyphenoxy and benzodiazol moieties play a critical role in receptor binding, while the hydroxypropyl group enhances solubility and bioavailability.

In addition to its neurological applications, recent research has highlighted the compound's potential in oncology. Studies have demonstrated its ability to inhibit specific kinase pathways involved in tumor proliferation and metastasis. For instance, in vitro assays using cancer cell lines have shown significant reduction in cell viability upon treatment with this compound, suggesting its utility as a targeted therapy. Further investigations are underway to elucidate its precise molecular targets and optimize its therapeutic window.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate favorable oral bioavailability and moderate plasma half-life, which are encouraging for its development as an oral therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization through structural modifications or formulation strategies.

In conclusion, 4-{1-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}-1-phenylpyrrolidin-2-one represents a promising scaffold for drug development across multiple therapeutic areas. Ongoing research aims to refine its pharmacological properties and explore its clinical potential. Future studies should focus on in vivo efficacy, toxicity profiling, and translational research to bridge the gap between preclinical findings and clinical applications.